Cas no 1038408-35-3 (5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine)

5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine structure
1038408-35-3 structure
Product Name:5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine
CAS No:1038408-35-3
MF:C9H13BrN2
MW:229.116921186447
MDL:MFCD12923357
CID:842505
PubChem ID:59406382
Update Time:2025-04-19

5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N1-isopropylbenzene-1,2-diamine
    • 1,2-Benzenediamine, 4-bromo-N2-(1-methylethyl)-
    • 4-bromo-2-N-propan-2-ylbenzene-1,2-diamine
    • 5-bromo-N1-(propan-2-yl)benzene-1,2-diamine
    • HS-8703
    • 1038408-35-3
    • 5-Bromo-N1-isopropyl-1,2-benzenediamine
    • DTXSID30731916
    • AC2781
    • AKOS014678704
    • SY216525
    • EN300-303302
    • MFCD12923357
    • DB-113665
    • SCHEMBL8200994
    • 4-Bromo-N~2~-(propan-2-yl)benzene-1,2-diamine
    • CS-0102380
    • 5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine
    • MDL: MFCD12923357
    • Inchi: 1S/C9H13BrN2/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6,12H,11H2,1-2H3
    • InChI Key: OXYJCZYMCDLXRM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)NC(C)C)N

Computed Properties

  • Exact Mass: 228.02621g/mol
  • Monoisotopic Mass: 228.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 309.2±32.0 °C at 760 mmHg
  • Flash Point: 140.8±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-N1-(propan-2-yl)benzene-1,2-diamine Security Information

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